Cas no 297768-98-0 (1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone)
297768-98-0 structure
Product Name:1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone
CAS No:297768-98-0
MF:C11H10N2O2
MW:202.209302425385
CID:1110479
PubChem ID:11287135
Update Time:2025-04-20
1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone
- 1-(3-acetylimidazo[1,2-a]pyridin-2-yl)ethanone
- 1,1'-(Imidazo[1,2-a]pyridine-2,3-diyl)di(ethan-1-one)
- DTXSID90461222
- 2,3-Diacetylimidazo[1,2-a]pyridine
- ethanone,1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-
- 297768-98-0
- 1,1'-(imidazo[1,2-a]pyridine-2,3-diyl)diethanone
- 1-{2-acetylimidazo[1,2-a]pyridin-3-yl}ethan-1-one
-
- Inchi: 1S/C11H10N2O2/c1-7(14)10-11(8(2)15)13-6-4-3-5-9(13)12-10/h3-6H,1-2H3
- InChI Key: ZIZYVMGVSSWTKR-UHFFFAOYSA-N
- SMILES: O=C(C)C1=C(C(C)=O)N=C2C=CC=CN12
Computed Properties
- Exact Mass: 202.074227566g/mol
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.4Ų
1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
297768-98-0 (1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone) Related Products
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